Cas no 1807068-38-7 (Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate
• CAS No: 1807068-38-7
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 4789519
• Update Time: 2025-06-08

Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO2/c1-3-19-12(18)6-9-4-5-11(13(14,15)16)8(2)10(9)7-17/h4-5H,3,6H2,1-2H3
• InChI Key： OIGJXKITMJTTIW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=C(C#N)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1807068-38-7): A Comprehensive Overview

Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1807068-38-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The presence of a cyano group, a methyl substituent, and a trifluoromethyl group on the phenyl ring imparts distinct electronic and steric properties, making it a valuable intermediate in the creation of complex molecular architectures.

The chemical structure of Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate can be described as an ester derivative of phenylacetic acid, with specific functional groups that enhance its reactivity and utility. The cyano group (-CN) introduces a polar electron-withdrawing effect, which can influence the compound's interaction with biological targets. Meanwhile, the methyl group (-CH₃) and trifluoromethyl group (-CF₃) contribute to steric hindrance and electronic modulation, respectively. These features make the compound a versatile building block for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the potential of fluorinated aromatic compounds in drug discovery. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological receptors. This has led to its widespread use in the development of antiviral, anticancer, and anti-inflammatory agents. Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate, with its incorporated trifluoromethyl moiety, aligns well with this trend and offers a promising scaffold for further derivatization.

One of the most compelling aspects of Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, modifications based on this compound have shown promise in developing kinase inhibitors, which are crucial in oncology research.

The cyano group in Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate also plays a significant role in modulating the pharmacokinetic properties of derived compounds. The electron-withdrawing nature of the cyano group can influence both the solubility and permeability of drug candidates, factors that are critical for their absorption, distribution, metabolism, and excretion (ADME). This has prompted researchers to explore strategies for optimizing these properties through structural modifications.

Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate can be utilized in drug design. Molecular modeling techniques have been employed to predict how different substituents on the phenyl ring can affect binding interactions with biological targets. These studies have provided valuable insights into designing more potent and selective drug candidates based on this scaffold.

The synthesis of Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate itself is an intriguing aspect that reflects modern synthetic methodologies. The process typically involves multi-step reactions starting from readily available aromatic precursors. Key steps often include functional group transformations such as cyanation, methylation, and triflation. These synthetic routes highlight the compound's accessibility while showcasing the versatility of current organic chemistry techniques.

The potential applications of derivatives derived from Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where similar structural motifs are sought after for their bioactivity. This broader applicability underscores the compound's significance as a versatile chemical entity.

In conclusion, Ethyl 2-cyano-3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1807068-38-7) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it an invaluable intermediate for synthesizing molecules with tailored pharmacological properties. As research continues to uncover new ways to exploit its potential, this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.